CID 78070764

• Molecular Formula: C5H8O2Si
• Molecular Weight: 128.20 g/mol
• InChI: InChI=1S/C5H8O2Si/c1-4-8-5(6-2)7-3/h1,5H,2-3H3
• InChI Key: MHIKNYHKVAVCRG-UHFFFAOYSA-N
• Canonical SMILES: COC(OC)[Si]C#C

Description

Preparation Methods

The synthesis of CID 78070764 involves specific synthetic routes and reaction conditions. One of the methods includes the use of N-protective indole and halogenated hydrocarbon as raw materials, undergoing a C-H alkylation reaction facilitated by a manganese catalyst and magnesium metal . Industrial production methods may vary, but they typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

CID 78070764 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and halogenating agents. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in halogenated products .

Scientific Research Applications

CID 78070764 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it has been studied for its potential effects on cellular processes and molecular pathways. In medicine, it is being explored for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78070764 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Analogues

Table 1 highlights key structural and physicochemical properties of CID 78070764 relative to its closest analogues:

Property	This compound	Oscillatoxin D (CID: 101283546)	6-Bromo-1H-indole-2-carboxylic acid (CID: 252137)
Molecular Formula	Not fully disclosed	C₃₈H₅₈O₁₀	C₉H₆BrNO₂
Molecular Weight	Undetermined	682.86 g/mol	240.05 g/mol
Key Functional Groups	Presumed lactone/ester groups (from GC-MS data)	Macrocyclic lactone, hydroxyl groups	Bromo-substituted indole, carboxylic acid
Solubility	Likely hydrophobic	Low aqueous solubility	0.052 mg/mL (0.000216 mol/L)
Bioactivity	Under investigation	Cytotoxic (marine toxin)	CYP1A2 inhibition potential

Key Observations :

• Structural Complexity : this compound is hypothesized to share macrocyclic features with oscillatoxin derivatives but lacks the methyl or hydroxyl substitutions seen in 30-methyl-oscillatoxin D (CID: 185389) .
• Halogenation Effects : Unlike CID 252137, which contains a bromine atom enhancing its electrophilic reactivity and enzyme inhibition, this compound’s halogenation status remains unconfirmed .

Pharmacological and Toxicological Profiles

• Toxicity : Oscillatoxin D exhibits potent cytotoxicity in marine organisms, while CID 252137 shows moderate BBB permeability and CYP inhibition . This compound’s toxicity profile is undefined but may require evaluation using in vitro models (e.g., IC₅₀ assays).
• Therapeutic Potential: Unlike CID 252137, which is explored for neurological applications, this compound’s bioactivity remains speculative without targeted assays .